Cas no 2090047-73-5 (2-bromo-7-chloro-1,3oxazolo5,4-bpyridine)

• Product Name: 2-bromo-7-chloro-1,3oxazolo5,4-bpyridine
• CAS No: 2090047-73-5
• MF: C₆H₂BrClN₂O
• MW: 233.449879169464
• MDL: MFCD30647560
• CID: 5239539
• Update Time: 2025-11-01

2-bromo-7-chloro-1,3oxazolo5,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• Oxazolo[5,4-b]pyridine, 2-bromo-7-chloro-
• 2-bromo-7-chloro-1,3oxazolo5,4-bpyridine

• MDL： MFCD30647560
• Inchi： 1S/C6H2BrClN2O/c7-6-10-4-3(8)1-2-9-5(4)11-6/h1-2H
• InChI Key： WRJKBGMDMNQQMZ-UHFFFAOYSA-N
• SMILES： C12OC(Br)=NC1=C(Cl)C=CN=2

Additional information on 2-bromo-7-chloro-1,3oxazolo5,4-bpyridine

Introduction to 2-bromo-7-chloro-1,3-oxazo[5,4-bpyridine (CAS No. 2090047-73-5)

2-bromo-7-chloro-1,3-oxazo[5,4-bpyridine, identified by its Chemical Abstracts Service (CAS) number 2090047-73-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole and pyridine classes, featuring a fused ring system that contributes to its unique chemical properties and potential biological activities. The presence of bromo and chloro substituents enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2-bromo-7-chloro-1,3-oxazo[5,4-bpyridine consists of an oxazole ring connected to a pyridine ring, with bromine and chlorine atoms attached at specific positions. This arrangement creates a molecule with distinct electronic and steric characteristics, which can be exploited in various chemical transformations. The oxazole moiety is known for its stability and ability to participate in hydrogen bonding, while the pyridine ring provides a nitrogen-rich environment that can interact with biological targets.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential therapeutic applications. The combination of oxazole and pyridine in 2-bromo-7-chloro-1,3-oxazo[5,4-bpyridine has led to its investigation as a scaffold for drug discovery. Researchers have been particularly interested in its ability to modulate enzyme activity and interact with specific receptors or ion channels. Preliminary studies suggest that this compound may exhibit properties relevant to the treatment of neurological disorders, inflammation, and infectious diseases.

The reactivity of 2-bromo-7-chloro-1,3-oxazo[5,4-bpyridine makes it a versatile building block for further chemical modifications. The bromo and chloro substituents can be readily displaced through nucleophilic aromatic substitution reactions, allowing chemists to introduce new functional groups and tailor the molecule for specific biological purposes. This flexibility has enabled the synthesis of a range of derivatives that have been tested for their pharmacological activity.

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that can bind to the active site of kinases, researchers aim to disrupt aberrant signaling networks. The structure of 2-bromo-7-chloro-1,3-oxazo[5,4-bpyridine provides a framework that can be optimized to interact with kinase domains effectively. Early-stage experiments have demonstrated inhibitory activity against certain kinases, suggesting its potential as a lead compound for further development.

Another area of interest is the use of 2-bromo-7-chloro-1,3-oxazo[5,4-bpyridine in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, necessitating the discovery of new drugs with novel mechanisms of action. The heterocyclic core of this compound offers opportunities to design molecules that can interfere with bacterial growth or virulence factors. Studies have indicated that derivatives of this scaffold may exhibit antibacterial properties against Gram-positive and Gram-negative bacteria alike.

The synthesis of 2-bromo-7-chloro-1,3-oxazo[5,4-bpyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by halogenation steps to introduce the bromo and chloro substituents. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct larger-scale studies on this compound.

In conclusion, 2-bromo-7-chloro-1,3-oxazo[5,4-bpyridine (CAS No. 2090047-73-5) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and reactivity make it an attractive scaffold for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, 2-bromo-7-chloro-1,3 oxazo [5 , 4 - bpy rid ine is poised to play an important role in the next generation of drug discovery efforts.